An In-depth Technical Guide to Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate
An In-depth Technical Guide to Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is a halogenated pyridine derivative that serves as a key building block in the synthesis of a variety of complex organic molecules. Its unique structural features, including the presence of a trifluoromethyl group, a chlorine atom, and an ethyl ester functional group on a pyridine scaffold, make it a valuable intermediate in the development of novel agrochemicals and pharmaceuticals.[1] The trifluoromethyl group, in particular, is known to enhance properties such as metabolic stability, lipophilicity, and binding affinity of molecules, making it a desirable moiety in drug design.[2][3] This technical guide provides a comprehensive overview of the structure, properties, and synthetic considerations for this important compound.
Chemical Structure and Identifiers
The structure of Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is characterized by a pyridine ring substituted at the 2-, 3-, and 5-positions. An ethyl carboxylate group is located at the 2-position, a chlorine atom at the 3-position, and a trifluoromethyl group at the 5-position.
Molecular Structure:
Chemical Structure of Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate.
| Identifier | Value |
| IUPAC Name | ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate[4] |
| CAS Number | 128073-16-5[4] |
| Molecular Formula | C₉H₇ClF₃NO₂[4] |
| Molecular Weight | 253.61 g/mol [5] |
| Synonyms | Ethyl 3-chloro-5-(trifluoromethyl)picolinate, 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid ethyl ester, 3-Chloro-5-(trifluoromethyl)-2-pyridinecarboxylic acid ethyl ester[6] |
Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is presented below. These properties are crucial for designing reaction conditions, purification procedures, and formulation strategies.
| Property | Value | Reference |
| Appearance | Colorless to light orange to yellow clear liquid | [6] |
| Boiling Point | 276.8 °C at 760 mmHg | [1] |
| Density | 1.389 g/cm³ | [1] |
| Refractive Index | 1.466 | [1] |
| Flash Point | 121.2 °C | [1] |
| LogP | 2.93050 | [1] |
Synthesis
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is typically synthesized from substituted pyridine precursors. A common synthetic route involves the palladium-catalyzed carbonylation of 2,3-dichloro-5-(trifluoromethyl)pyridine in the presence of ethanol.
Experimental Protocol: Palladium-Catalyzed Carbonylation
Materials:
-
2,3-dichloro-5-(trifluoromethyl)pyridine
-
Ethanol (absolute)
-
Carbon monoxide (gas)
-
Bis(triphenylphosphine)palladium(II) chloride
-
Sodium acetate
-
1,4-Bis(diphenylphosphino)butane (dppb)
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Anhydrous, degassed solvent (e.g., toluene or dioxane)
-
Autoclave reactor
Procedure:
-
To a high-pressure autoclave reactor, add 2,3-dichloro-5-(trifluoromethyl)pyridine, sodium acetate, and the palladium catalyst system (bis(triphenylphosphine)palladium(II) chloride and dppb).
-
Evacuate the reactor and backfill with an inert gas (e.g., argon or nitrogen).
-
Add anhydrous ethanol and the solvent to the reactor.
-
Pressurize the reactor with carbon monoxide to the desired pressure (e.g., 11400.8 Torr).
-
Heat the reaction mixture to 120 °C and maintain for 2 hours with vigorous stirring.[1]
-
After the reaction is complete, cool the reactor to room temperature and carefully vent the excess carbon monoxide in a fume hood.
-
The reaction mixture is then typically filtered to remove the catalyst and any inorganic salts.
-
The filtrate is concentrated under reduced pressure to remove the solvent and excess ethanol.
-
The crude product is then purified, commonly by column chromatography on silica gel, to yield the pure Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate.
Note: This is a generalized protocol and optimal conditions (catalyst loading, solvent, temperature, pressure, and reaction time) may vary and should be determined experimentally.
Synthetic Utility and Workflow
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is a versatile intermediate for the synthesis of more complex molecules, particularly in the agrochemical and pharmaceutical industries. Its functional groups allow for a variety of subsequent chemical transformations. The ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides or other derivatives. The chlorine atom can be displaced through nucleophilic aromatic substitution reactions, and the pyridine ring itself can undergo further functionalization.
The following diagram illustrates a typical synthetic workflow where this compound is a key intermediate.
Synthetic workflow illustrating the utility of the title compound.
Spectroscopic Data
Detailed, publicly available spectra with peak assignments for Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate are scarce. However, based on its structure, the following characteristic signals would be expected in its spectroscopic analyses.
¹H NMR (Proton Nuclear Magnetic Resonance):
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A quartet and a triplet in the aliphatic region corresponding to the ethyl group (-OCH₂CH₃). The quartet would be downfield due to the adjacent oxygen atom.
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Two doublets in the aromatic region corresponding to the two protons on the pyridine ring. The coupling constants would be indicative of their meta-relationship.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):
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Signals for the two carbons of the ethyl group.
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A signal for the carbonyl carbon of the ester group.
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Signals for the five carbons of the pyridine ring, with their chemical shifts influenced by the electron-withdrawing substituents.
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A quartet for the trifluoromethyl carbon due to coupling with the three fluorine atoms.
Mass Spectrometry (MS):
-
The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (253.61 g/mol ).
-
The isotopic pattern of the molecular ion peak would reveal the presence of one chlorine atom (M⁺ and M⁺+2 peaks in an approximate 3:1 ratio).
-
Fragmentation patterns would likely involve the loss of the ethoxy group, the entire ester group, and potentially the trifluoromethyl group.
Infrared (IR) Spectroscopy:
-
A strong absorption band around 1720-1740 cm⁻¹ corresponding to the C=O stretching of the ester group.
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C-H stretching vibrations for the aromatic and aliphatic protons.
-
C-Cl and C-F stretching vibrations, although these can be more difficult to assign definitively.
Applications in Drug Discovery and Agrochemical Research
The trifluoromethylpyridine scaffold is a privileged structure in medicinal chemistry and agrochemical research. The incorporation of a trifluoromethyl group can significantly enhance a molecule's biological activity by improving its metabolic stability, increasing its lipophilicity (which can aid in cell membrane permeability), and altering its electronic properties to favor stronger binding to biological targets.[2][3]
Derivatives of Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate have been investigated for a range of applications, including as:
-
Herbicides: The pyridine ring is a common feature in many commercial herbicides.
-
Insecticides: The trifluoromethyl group can be crucial for insecticidal activity.
-
Fungicides: Novel fungicides often incorporate fluorinated heterocyclic moieties.
-
Pharmaceuticals: The trifluoromethylpyridine core has been explored in the development of kinase inhibitors for cancer therapy and agents targeting other biological pathways.[3]
The logical progression in utilizing this compound in a drug discovery or agrochemical development workflow is depicted below.
Workflow for drug/agrochemical discovery using the title compound.
Conclusion
Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate is a valuable and versatile chemical intermediate. Its synthesis, while requiring specialized equipment for high-pressure reactions, provides access to a scaffold with highly desirable properties for the development of new bioactive molecules. The data and workflows presented in this guide offer a technical foundation for researchers and scientists working in the fields of organic synthesis, medicinal chemistry, and agrochemical science, enabling them to leverage the unique characteristics of this compound in their research and development endeavors. Further detailed studies on its synthesis and the publication of its comprehensive spectroscopic data would be of significant benefit to the scientific community.
References
- 1. Manufacturer supply top purity Ethyl 3-chloro-5-trifluoromethylpyridine-2-carboxylate 128073-16-5 with GMP standards [bailongpharm.net]
- 2. nbinno.com [nbinno.com]
- 3. nbinno.com [nbinno.com]
- 4. Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate | C9H7ClF3NO2 | CID 22013558 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. chemuniverse.com [chemuniverse.com]
- 6. Ethyl 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylate | 128073-16-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
